N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-4-((4-fluorophenyl)thio)butanamide

• IUPAC Name: N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-(4-fluorophenyl)sulfanylbutanamide
• InChI: InChI=1S/C21H21FN2O3S2/c1-26-15-7-10-17(19(12-15)27-2)18-13-29-21(23-18)24-20(25)4-3-11-28-16-8-5-14(22)6-9-16/h5-10,12-13H,3-4,11H2,1-2H3,(H,23,24,25)
• InChI Key: ULKHJZQGBHWLRG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CSC(=N2)NC(=O)CCCSC3=CC=C(C=C3)F)OC
• Molecular Formula: C21H21FN2O3S2
• Molecular Weight: 432.5 g/mol
• CAS No.: 922913-52-8

Description

N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-4-((4-fluorophenyl)thio)butanamide, also known as DMTB, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMTB belongs to the class of thiazole-based compounds and has been found to exhibit various biological activities, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-4-((4-fluorophenyl)thio)butanamide is not fully understood. However, it has been proposed that this compound may inhibit the activity of certain enzymes, such as topoisomerase and histone deacetylase, which play a crucial role in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and reduce inflammation. This compound has also been found to exhibit antimicrobial activity against various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-4-((4-fluorophenyl)thio)butanamide in lab experiments is its ability to inhibit the growth of cancer cells and induce apoptosis. This makes it a promising candidate for cancer therapy. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which may limit its use in vivo.

Future Directions

There are several future directions for research on N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-4-((4-fluorophenyl)thio)butanamide. One area of research could focus on the development of more potent and selective analogs of this compound for cancer therapy. Another area of research could focus on the potential applications of this compound in the treatment of inflammatory diseases. Additionally, further studies could be conducted to investigate the mechanism of action of this compound and its potential toxicity in vivo.

Synthesis Methods

The synthesis of N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-4-((4-fluorophenyl)thio)butanamide involves a multi-step process that includes the reaction of 2,4-dimethoxybenzaldehyde with thiosemicarbazide to form 4-(2,4-dimethoxyphenyl)thiazol-2-amine. This intermediate is then reacted with 4-fluorobenzyl chloride to form N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-4-fluorobenzylamine. The final step involves the reaction of this intermediate with 1-chloro-4-(4-mercaptophenyl)butane to form this compound.

Scientific Research Applications

N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-4-((4-fluorophenyl)thio)butanamide has been extensively studied for its potential applications in scientific research. It has been found to exhibit various biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. This compound has also been found to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy.